Cas no 404028-21-3 (Cyclopentanamine, 2-(phenylmethoxy)-, (1S,2R)- (9CI))

• Product Name: Cyclopentanamine, 2-(phenylmethoxy)-, (1S,2R)- (9CI)
• CAS No: 404028-21-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 925756
• PubChem ID: 7021541
• Update Time: 2025-04-19

Cyclopentanamine, 2-(phenylmethoxy)-, (1S,2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-(phenylmethoxy)-, (1S,2R)- (9CI)
• (1S,2R)-2-(BENZYLOXY)CYCLOPENTAN-1-AMINE
• SCHEMBL3836108
• (1S,2R)-2-Benzyloxycylopentylamine
• Cyclopentanamine,2-(phenylmethoxy)-,(1S,2R)-(9ci)
• (1S,2R)-2-Benzyloxy-cyclopentylamine
• (1S,2R)-2-phenylmethoxycyclopentan-1-amine
• Cyclopentanamine, 2-(phenylmethoxy)-, (1S,2R)-
• 404028-21-3
• (1S,2R)-2-Benzyloxycyclopentylamine
• (1S,2R)-2-(Benzyloxy)cyclopentanamine
• JIMSXLUBRRQALI-NWDGAFQWSA-N

• Inchi： 1S/C12H17NO/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,13H2/t11-,12+/m0/s1
• InChI Key： JIMSXLUBRRQALI-NWDGAFQWSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1CCC[C@@H]1N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų